Cas no 859470-58-9 (2-(Chloromethyl)-5-phenyl-1,3-thiazole)

• Product Name: 2-(Chloromethyl)-5-phenyl-1,3-thiazole
• CAS No: 859470-58-9
• MF: C₁₀H₈ClNS
• MW: 209.695219993591
• CID: 2150931
• PubChem ID: 46785018
• Update Time: 2024-03-01

2-(Chloromethyl)-5-phenyl-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 2-(chloromethyl)-5-phenyl-1,3-thiazole
• 2-(Chloromethyl)-5-phenylthiazole
• 2-(Chloromethyl)-5-phenyl-1,3-thiazole

• Inchi： 1S/C10H8ClNS/c11-6-10-12-7-9(13-10)8-4-2-1-3-5-8/h1-5,7H,6H2
• InChI Key： JEJHXSCVDJNWCE-UHFFFAOYSA-N
• SMILES： ClCC1=NC=C(C2C=CC=CC=2)S1

Computed Properties

• Exact Mass: 209.0065981g/mol
• Monoisotopic Mass: 209.0065981g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1
• XLogP3: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,5-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,5-disubstituted thiazoles